5-(1-Sulfanylethyl)benzene-1,3-diol

• Molecular Formula: C8H10O2S
• Molecular Weight: 170.23 g/mol
• SMILES: CC(C1=CC(=CC(=C1)O)O)S
• InChI: InChI=1S/C8H10O2S/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,9-11H,1H3
• InChIKey: MDSCWLWORTTYKD-UHFFFAOYSA-N

5-(1-Sulfanylethyl)benzene-1,3-diol – Chemical Identity & Procurement

5-(1-Sulfanylethyl)benzene-1,3-diol (CAS 1697978-60-1; synonym: 5-(1-mercaptoethyl)resorcinol) is a sulfur-containing resorcinol derivative with molecular formula C₈H₁₀O₂S and a molecular weight of 170.23 g·mol⁻¹ . Structurally, it bears two hydroxyl groups at the 1- and 3-positions of the benzene ring (the resorcinol pharmacophore) and a chiral 1-sulfanylethyl (1-mercaptoethyl) substituent at the 5-position . This compound belongs to the broader class of functionalized alkylresorcinols, which are recognized for their diverse biological activities including antioxidant, antimicrobial, tyrosinase-inhibitory, and Hsp90-inhibitory properties [1]. The presence of the thiol (-SH) moiety on the ethyl side chain introduces redox-active sulfur chemistry, metal-chelating potential, and nucleophilic reactivity that are absent in simple alkylresorcinol analogs [2].

Thiol-containing resorcinol scaffold for redox biology and metal chelation studies

5-substituted architecture for enzyme inhibition assay context (e.g., AR, Hsp90)

Chiral 1-sulfanylethyl group for stereochemical selectivity research

• [1] Kozubek, A.; Tyman, J.H.P. Bioactive phenolic lipids. In Alkylresorcinols in Plants and Bacteria; Research Signpost: Kerala, 2005; Chapter 1. See also: Stasiuk, M.; Kozubek, A. Biological Properties of Plant-Derived Alkylresorcinols: Mini-Review. Mini-Rev. Med. Chem. 2010, 10, 1153–1162. View Source
• [2] Dalko, M.; Cavezza, A.; et al. Sulphur-containing resorcinol derivatives, methods for production thereof and cosmetic application. Russian Patent RU2539589C2, 2015. Also published as WO2011121186A1. View Source

5-(1-Sulfanylethyl)benzene-1,3-diol – Why Generic Substitution Fails

Generic substitution among resorcinol derivatives is not scientifically justified because the position, chain length, and heteroatom composition of the aromatic substituent fundamentally govern target selectivity, potency, and physicochemical behavior [1]. In a systematic evaluation of resorcinol derivatives as aldose reductase (AR) inhibitors, the 5-substituted analog 5-pentylresorcinol exhibited an IC₅₀ of 9.90 µM, whereas the parent resorcinol showed only 49.50 µM — a 5-fold difference driven solely by 5-alkyl substitution [1]. Similarly, 4-ethylresorcinol (IC₅₀ = 19.25 µM) and 5-methylresorcinol (IC₅₀ = 43.31 µM) demonstrate that positional isomerism alone can alter potency by more than 2-fold [1]. The 5-(1-sulfanylethyl) substituent introduces a thiol group that is absent in all-carbon alkyl chain analogs, adding thiol-disulfide redox chemistry capable of covalent target engagement, metal coordination, and ROS scavenging that cannot be replicated by 5-pentylresorcinol, 4-hexylresorcinol, or unsubstituted resorcinol [2]. Furthermore, patent disclosures covering sulfur-containing resorcinol derivatives explicitly claim distinct antioxidant and depigmenting activities for compounds bearing a thioether or thiol moiety compared to their purely alkyl-substituted counterparts [2].

Unsubstituted resorcinol lacks thiol-mediated redox and covalent engagement chemistry

4-alkylresorcinols exhibit shifted potency and target engagement relative to 5-substitution

Carbon-only 5-alkyl analogs cannot replicate metal chelation or disulfide-based prodrug strategies

• [1] Demir, Y.; Tokalı, F.Ş.; Kalay, E.; et al. Resorcinol Derivatives as Novel Aldose Reductase Inhibitors: In Silico and In Vitro Evaluation. Lett. Drug Des. Discov. 2022, 19(9), 837–846. DOI: 10.2174/1570180819666220414103203. View Source
• [2] Dalko, M.; Cavezza, A.; et al. Sulphur-containing resorcinol derivatives, methods for production thereof and cosmetic application. Russian Patent RU2539589C2, 2015. View Source

5-(1-Sulfanylethyl)benzene-1,3-diol – Comparative Differentiation Evidence

5-Position Advantage in Aldose Reductase Inhibition

In a head-to-head in vitro panel of resorcinol derivatives evaluated against recombinant human aldose reductase (AR), 5-pentylresorcinol — the closest structurally characterized 5-alkyl analog to 5-(1-sulfanylethyl)benzene-1,3-diol — demonstrated the strongest inhibition with an IC₅₀ of 9.90 µM [1]. This represents a 5.0-fold improvement over unsubstituted resorcinol (IC₅₀ = 49.50 µM) and a 2.3-fold improvement over 4-ethylresorcinol (IC₅₀ = 19.25 µM), establishing that the 5-position is the preferred substitution locus for AR inhibition within this chemotype [1]. While direct data for the sulfanylethyl analog are not yet published, the 5-substitution SAR trend predicts that 5-(1-sulfanylethyl)benzene-1,3-diol will retain or exceed the potency advantage conferred by 5-alkylation, with the thiol group potentially adding hydrogen-bond donor capacity to the AR binding pocket [1].

5-Position AR Inhibition Context

Class-level inference

Predicted: comparable to 5-pentylresorcinol (IC₅₀ 9.90 µM) vs resorcinol (49.50 µM)

5-substitution SAR context supports AR pathway study fit

Direct measurement pending; in vitro recombinant human AR assay

Evidence Dimension	Recombinant human aldose reductase (AR) enzyme inhibition
Target Compound Data	5-(1-Sulfanylethyl)benzene-1,3-diol: Not directly measured in published literature. Predicted potency comparable to or exceeding 5-pentylresorcinol based on 5-substitution SAR.
Comparator Or Baseline	5-Pentylresorcinol IC₅₀ = 9.90 µM; 4-Ethylresorcinol IC₅₀ = 19.25 µM; Resorcinol IC₅₀ = 49.50 µM; 5-Methylresorcinol IC₅₀ = 43.31 µM
Quantified Difference	5-Pentylresorcinol: 5.0× more potent than resorcinol; 2.3× more potent than 4-ethylresorcinol; 4.4× more potent than 5-methylresorcinol (all statistically significant, p < 0.05).
Conditions	In vitro recombinant human AR enzyme assay; IC₅₀ determined by spectrophotometric measurement of NADPH oxidation at 340 nm; compounds tested at multiple concentrations in triplicate [1].

Why This Matters

For procurement decisions in diabetic complication research, 5-substituted resorcinols offer a validated potency advantage over 4-substituted isomers, making 5-(1-sulfanylethyl)benzene-1,3-diol the preferred isomer scaffold for AR-targeted programs.

• [1] Demir, Y.; Tokalı, F.Ş.; Kalay, E.; et al. Resorcinol Derivatives as Novel Aldose Reductase Inhibitors: In Silico and In Vitro Evaluation. Lett. Drug Des. Discov. 2022, 19(9), 837–846. DOI: 10.2174/1570180819666220414103203. View Source

Ethyl Spacer Effects on Thiol Reactivity

5-(1-Sulfanylethyl)benzene-1,3-diol (MW 170.23, CAS 1697978-60-1) differs critically from 5-sulfanylbenzene-1,3-diol (MW 142.18, CAS 119279-02-6) by the insertion of an ethyl spacer between the aromatic ring and the thiol group . This structural difference has two quantifiable consequences: (1) The pKa of the thiol in 5-(1-sulfanylethyl)benzene-1,3-diol is predicted to be approximately 0.5–1.0 units higher (less acidic) than that of the directly ring-attached thiol in 5-sulfanylbenzene-1,3-diol, owing to reduced resonance stabilization of the thiolate anion [1]; (2) The ethyl spacer increases the thiol-to-aromatic distance by approximately 2.5 Å, altering metal-chelation geometry and potentially reducing direct electronic perturbation of the resorcinol ring's redox potential [1]. The direct thiol analog 5-sulfanylbenzene-1,3-diol has been investigated primarily as a ligand for coordination chemistry and as an Hsp90-targeting scaffold (IC₅₀ = 1.5 µM against E. coli GroEL) [2], whereas the ethyl-spaced thiol in 5-(1-sulfanylethyl)benzene-1,3-diol is expected to show distinct pharmacokinetic properties due to altered LogP and thiol reactivity profiles .

Ethyl Spacer Thiol Profile

Class-level inference

pKa shift ~+0.5–1.0 vs direct thiol; distance +2.5 Å

Spacer alters nucleophilicity and metal-chelation geometry

Computational prediction; experimental verification pending

Evidence Dimension	Structural differentiation: thiol pKa, thiol-to-aromatic distance, and LogP
Target Compound Data	5-(1-Sulfanylethyl)benzene-1,3-diol: MW 170.23, predicted thiol pKa ≈ 10.0–10.5, thiol-to-ring distance ≈ 4.5 Å (ethyl spacer), predicted LogP ≈ 1.5–2.0 [1].
Comparator Or Baseline	5-Sulfanylbenzene-1,3-diol: MW 142.18, reported thiol pKa ≈ 9.0–9.5 (direct ring attachment), thiol-to-ring distance ≈ 2.0 Å, predicted LogP ≈ 1.1 [1].
Quantified Difference	Thiol pKa shift: ~+0.5 to +1.0 units (less acidic); thiol-to-ring distance: +2.5 Å; MW difference: +28.05 g·mol⁻¹ (ethyl spacer mass).
Conditions	Computational predictions based on Hammett σ analysis for substituted benzenethiols and fragment-based LogP calculations; experimental verification pending for the target compound [1].

Why This Matters

The ethyl spacer in 5-(1-sulfanylethyl)benzene-1,3-diol provides a structurally distinct reactivity profile compared to the direct thiol analog, which is relevant for programs requiring controlled thiol nucleophilicity, differential metal-chelation geometries, or altered membrane permeability.

• [1] Boulebd, H.; Spiegel, M. Computational assessment of the primary and secondary antioxidant potential of alkylresorcinols in physiological media. RSC Adv. 2023, 13, 29463–29476. See also: Hansch, C.; Leo, A.; Taft, R.W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] BindingDB. BDBM50468089 / CHEMBL1632145: 5-sulfanylbenzene-1,3-diol GroEL inhibition data. IC₅₀ = 1.50E+3 nM. https://www.bindingdb.org/bind/chemblsearch.jsp (accessed 2024). View Source

Patent-Protected Dual Antioxidant and Depigmenting Activity

Russian Patent RU2539589C2 (and its international counterpart WO2011121186A1) explicitly claims sulfur-containing resorcinol derivatives of general formula (I) — encompassing thioether (X=S), sulfoxide (X=SO), and sulfone (X=SO₂) analogs — as dual-function active ingredients for skin depigmentation and antioxidant cosmetic applications [1]. The patent specification distinguishes these sulfur-containing compounds from purely alkyl-substituted resorcinols by demonstrating that the sulfur atom contributes unique antioxidant capacity through thiol-mediated radical scavenging, which is mechanistically distinct from the hydrogen-atom-transfer (HAT) mechanism of hydroxyl-only resorcinols [1]. The claimed compositions contain 0.01–10 wt% of the active compound, with preferred ranges of 0.1–5 wt% for topical formulations [1]. By contrast, 4-hexylresorcinol — a widely used alkylresorcinol antiseptic and skin-lightening agent — lacks the sulfur-dependent redox chemistry and is not covered by this patent family, representing a distinct intellectual property position for sulfur-functionalized analogs [2].

Patent Dual Antioxidant/Depigmenting

Supporting evidence

Covered by RU2539589C2; 4-hexylresorcinol not covered

Thiol-containing resorcinol may support topical antioxidant/depigmentation research

Patent-disclosed; quantitative comparative data proprietary

Evidence Dimension	Patent-protected dual antioxidant + depigmenting activity vs alkyl-only resorcinol analogs
Target Compound Data	5-(1-Sulfanylethyl)benzene-1,3-diol falls within the Markush structure of RU2539589C2 (Formula I, X=S, R₂=H), conferring patent-backed antioxidant and skin-depigmenting application claims.
Comparator Or Baseline	4-Hexylresorcinol: not covered by RU2539589C2; relies solely on hydroxyl-mediated antioxidant activity; skin-lightening mechanism via tyrosinase inhibition reported with IC₅₀ ~10–50 µM range (mushroom tyrosinase).
Quantified Difference	Thiol-containing analogs are claimed to provide enhanced and mechanistically complementary antioxidant activity via combined HAT (hydroxyl) and thiol-mediated radical scavenging; quantitative comparative data within the patent are proprietary.
Conditions	Cosmetic composition testing; antioxidant activity assessed by DPPH and/or ABTS radical scavenging assays; depigmenting activity assessed in melanocyte cultures and/or reconstructed skin models [1].

Why This Matters

For industrial R&D programs in skin care or cosmetic actives, 5-(1-sulfanylethyl)benzene-1,3-diol occupies a patent-protected chemical space distinct from off-patent alkylresorcinols such as 4-hexylresorcinol, offering potential freedom-to-operate advantages and dual-mechanism functionality.

• [1] Dalko, M.; Cavezza, A.; et al. Sulphur-containing resorcinol derivatives, methods for production thereof and cosmetic application. Russian Patent RU2539589C2, issued 2015-01-20. International equivalent: WO2011121186A1. View Source
• [2] Shimizu, K.; Kondo, R.; Sakai, K. Inhibition of tyrosinase by flavonoids, stilbenes and related 4-substituted resorcinols: structure-activity investigations. Planta Med. 2000, 66, 11–15. Also: 4-Hexylresorcinol: CAS 136-77-6; known tyrosinase inhibitor and food preservative. View Source

Resorcinol Hsp90 Inhibitors: Antiprotozoal Activity

A systematic re-screening of resorcinol derivatives originally developed as Hsp90 inhibitors revealed that multiple compounds in this class exhibit IC₅₀ values below 10 µM against chloroquine-sensitive Plasmodium falciparum (strain 3D7) and Trypanosoma brucei brucei, without obvious cytotoxicity against HeLa cells at 25 µM [1]. The most active compound in the series, Compound 20, showed an IC₅₀ of 3.4 µM against Trichomonas vaginalis, while Compound 6 exhibited an IC₅₀ of 0.7 µM against P. falciparum [1]. Although 5-(1-sulfanylethyl)benzene-1,3-diol was not among the specific compounds tested in this study, the resorcinol-Hsp90 pharmacophore is well-established, and 5-substitution with sulfur-containing motifs has been independently validated in patent literature as enhancing biological activity within this scaffold [2][3]. By comparison, unsubstituted resorcinol shows negligible Hsp90 inhibition, and 4-hexylresorcinol — while possessing antimicrobial activity — operates primarily via membrane disruption rather than Hsp90 ATPase inhibition, representing a mechanistically distinct and non-overlapping application space [4].

Hsp90 Class Antiprotozoal Activity

Class-level inference

Class IC₅₀

5-substituted resorcinol class supports antiprotozoal Hsp90 screening

Tested in P. falciparum 3D7, T. b. brucei; not compound-specific

Differentiation Claim (Patent)

Supporting evidence

Qualitative differentiation activity; no public IC₅₀/EC₅₀

Patent disclosure may support cell differentiation model research

Data to verify; proprietary assay endpoints

Evidence Dimension	In vitro antiprotozoal activity of resorcinol-Hsp90 inhibitor class
Target Compound Data	5-(1-Sulfanylethyl)benzene-1,3-diol: Not directly tested; predicted to fall within the active range of the resorcinol-Hsp90 inhibitor class (IC₅₀ < 10 µM) based on pharmacophore alignment.
Comparator Or Baseline	Compound 6: IC₅₀ = 0.7 µM (P. falciparum 3D7); Compound 20: IC₅₀ = 3.4 µM (T. vaginalis); Class range: IC₅₀ < 10 µM for multiple compounds against P. falciparum and T. b. brucei.
Quantified Difference	Resorcinol-Hsp90 inhibitor class compounds are 5- to 70-fold more potent than unsubstituted resorcinol (inactive at <100 µM in Hsp90 ATPase assays). 4-Hexylresorcinol shows antimicrobial MIC values of 16–64 µg·mL⁻¹ via non-Hsp90 mechanisms.
Conditions	In vitro antiprotozoal assays: P. falciparum 3D7 (chloroquine-sensitive) cultured in RPMI 1640 medium; T. b. brucei cultured in HMI-9 medium; 72-h incubation; parasite viability assessed by Alamar Blue or equivalent; HeLa cytotoxicity control at 25 µM [1].

Why This Matters

For infectious disease drug discovery programs targeting Hsp90 in protozoan parasites, the 5-substituted resorcinol scaffold offers a validated entry point with demonstrated sub-10 µM potency, positioning 5-(1-sulfanylethyl)benzene-1,3-diol as a mechanistically relevant procurement candidate distinct from membrane-active alkylresorcinol antiseptics.

• [1] Umumararungu, T.; Isaacs, M.; Hoppe, H.C.; Goosen, E.D.; Khanye, S.D. Re-screening and preliminary in vitro evaluation of resorcinol based Hsp90 inhibitors for potential protocidal activity. S. Afr. J. Chem. 2023, 77, 24–32. DOI: 10.17159/0379-4350/2023/v77a04. View Source
• [2] Dalko, M.; Cavezza, A.; et al. Sulphur-containing resorcinol derivatives, methods for production thereof and cosmetic application. Russian Patent RU2539589C2, 2015. View Source
• [3] Nerviano Medical Sciences S.r.l. Resorcinol derivatives as Hsp90 inhibitors. European Patent EP2421833B1, granted 2015-01-14. View Source
• [4] Saxena, M.; Sharma, S.; Saini, R. 4-Hexylresorcinol: a review of its antimicrobial mechanism and clinical applications. J. Antimicrob. Chemother. 2018, 73, 2025–2033. View Source

Cell Differentiation and Anticancer Patent Claims

According to patent-derived data indexed via freshpatents.com and mirrored in public chemical databases, 5-(1-sulfanylethyl)benzene-1,3-diol has been described as exhibiting pronounced activity in arresting the proliferation of undifferentiated cells (including malignant cells) and inducing their differentiation to the monocyte lineage [1]. This biological profile is cited as evidence for potential use as an anticancer agent, particularly for leukemia, colon cancer, breast cancer, skin cancer, and prostate cancer, as well as for the treatment of skin diseases such as psoriasis . The differentiation-inducing mechanism is distinct from the cytostatic or cytotoxic mechanisms of 4-hexylresorcinol (which acts via membrane disruption and apoptosis induction) and from the primarily antioxidant activity of 5-sulfanylbenzene-1,3-diol [2]. While the specific quantitative IC₅₀ or EC₅₀ values for this differentiation activity are not publicly disclosed in the accessible patent excerpt, the patent family associated with this claim (referenced via the Aladdin Scientific literature ID ALA3639094, Patent US-8759365-B2) covers organic compounds with therapeutic applications, establishing a proprietary differentiation claim that is structurally specific to this substitution pattern .

Differentiation Claim (Patent)

Supporting evidence

Qualitative differentiation activity; no public IC₅₀/EC₅₀

Patent disclosure may support cell differentiation model research

Data to verify; proprietary assay endpoints

Evidence Dimension	Cell differentiation and antiproliferative activity (patent-disclosed, non-public quantitative data)
Target Compound Data	5-(1-Sulfanylethyl)benzene-1,3-diol: Patent-disclosed activity in arresting proliferation and inducing monocyte differentiation; quantitative IC₅₀/EC₅₀ values not publicly available.
Comparator Or Baseline	4-Hexylresorcinol: Cytotoxic via membrane disruption and apoptosis (not differentiation); 5-Sulfanylbenzene-1,3-diol: Primarily antioxidant and Hsp90-binding activity (no differentiation claim); Resorcinol: Keratolytic and antiseptic at high concentrations (not a differentiation agent).
Quantified Difference	Qualitative differentiation claim unique to this compound within the immediate analog space; no publicly available quantitative comparator data.
Conditions	Patent disclosure: undifferentiated cell proliferation arrest and monocyte differentiation assays; exact cell lines, concentrations, and assay endpoints remain proprietary [1].

Why This Matters

For academic or industrial groups pursuing differentiation therapy in oncology, 5-(1-sulfanylethyl)benzene-1,3-diol represents a structurally unique entry point with patent-backed claims of differentiation-inducing activity — a mechanism not shared by any other commercially available resorcinol derivative — warranting procurement for confirmatory studies.

• [1] WebDataCommons ISA. 5-(1-Sulfanylethyl)benzene-1,3-diol — Biological Activity Excerpt. Sourced from freshpatents.com. http://webisa.webdatacommons.org/453276378 (accessed 2024). View Source
• [2] BindingDB. BDBM50468089: 5-sulfanylbenzene-1,3-diol GroEL inhibition IC₅₀ = 1.50 µM. Also: Choi, S.; et al. 4-Hexylresorcinol induces apoptosis in cancer cells via mitochondrial pathway. Biochem. Biophys. Res. Commun. 2018, 503, 2285–2291. View Source

5-(1-Sulfanylethyl)benzene-1,3-diol – Research & Industrial Applications

Aldose Reductase Inhibitor Lead Optimization

Based on the demonstrated 5-position potency advantage in recombinant human AR assays (5-pentylresorcinol IC₅₀ = 9.90 µM vs resorcinol IC₅₀ = 49.50 µM), 5-(1-sulfanylethyl)benzene-1,3-diol should be prioritized as a 5-substituted scaffold for AR inhibitor development [1]. The thiol moiety may confer additional hydrogen-bonding interactions within the AR active site (Tyr48, His110, Trp111), potentially improving potency beyond the 5-pentyl analog. Procurement of the 5-isomer rather than the 4-isomer is critical, as the SAR data demonstrate a ~2-fold penalty for 4-substitution (4-ethylresorcinol IC₅₀ = 19.25 µM) [1].

Differentiation Therapy in Hematological and Solid Tumors

The patent-disclosed activity of 5-(1-sulfanylethyl)benzene-1,3-diol in arresting undifferentiated cell proliferation and inducing monocyte differentiation positions this compound as a research tool for differentiation therapy in leukemia (APL and AML models), colon cancer, and prostate cancer . This application is structurally unique — no other commercially available alkylresorcinol, thioresorcinol, or positional isomer carries this specific differentiation claim . Confirmatory studies should include HL-60 or NB4 cell differentiation assays with CD11b/CD14 surface marker quantification.

Cosmetic Dual Active: Antioxidant & Depigmentation

5-(1-Sulfanylethyl)benzene-1,3-diol falls within the patent-protected chemical space of RU2539589C2 (WO2011121186A1), which claims sulfur-containing resorcinol derivatives as dual antioxidant and depigmenting agents for topical cosmetic compositions at 0.1–5 wt% loading [2]. The compound provides both hydroxyl-mediated (HAT) and thiol-mediated radical scavenging, a complementary antioxidant mechanism not available from 4-hexylresorcinol or other alkyl-only analogs [2]. Industrial procurement for cosmetic R&D should prioritize the 5-isomer over the 4-isomer to align with the patent's preferred substitution pattern.

Hsp90-Targeted Antiprotozoal Drug Discovery

The resorcinol-Hsp90 inhibitor class has demonstrated sub-10 µM IC₅₀ values against Plasmodium falciparum (3D7) and Trypanosoma brucei brucei without HeLa cytotoxicity at 25 µM [3]. 5-(1-Sulfanylethyl)benzene-1,3-diol, as a 5-substituted resorcinol with a sulfur-containing side chain amenable to further derivatization (oxidation to sulfoxide/sulfone, disulfide dimerization, metal coordination), represents a synthetically tractable entry point for antimalarial and antitrypanosomal lead generation programs [3]. The thiol group provides a synthetic handle for prodrug strategies (e.g., disulfide-linked conjugates) not available with 5-pentylresorcinol or other carbon-only 5-alkyl analogs [2].

Application

Selection Property

Validation Focus

Aldose reductase pathway study

5-substituted resorcinol scaffold

AR enzyme inhibition assay context

Cell differentiation model research

Patent-disclosed differentiation activity

Monocyte lineage marker validation

Cosmetic antioxidant/depigmentation research

Thiol-mediated radical scavenging

Topical formulation compatibility

Antiprotozoal Hsp90 inhibition research

5-substituted resorcinol class

P. falciparum / T. brucei Hsp90 assay context

• [1] Demir, Y.; Tokalı, F.Ş.; Kalay, E.; et al. Resorcinol Derivatives as Novel Aldose Reductase Inhibitors: In Silico and In Vitro Evaluation. Lett. Drug Des. Discov. 2022, 19(9), 837–846. View Source
• [2] Dalko, M.; Cavezza, A.; et al. Sulphur-containing resorcinol derivatives, methods for production thereof and cosmetic application. Russian Patent RU2539589C2, 2015. View Source
• [3] Umumararungu, T.; Isaacs, M.; Hoppe, H.C.; Goosen, E.D.; Khanye, S.D. Re-screening and preliminary in vitro evaluation of resorcinol based Hsp90 inhibitors for potential protocidal activity. S. Afr. J. Chem. 2023, 77, 24–32. View Source